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Compound of Interest

Compound Name:
3-Bromo-2,6-dimethoxybenzoic

acid

Cat. No.: B1272914 Get Quote

CAS Number: 73219-89-3

Abstract
This technical guide provides a comprehensive overview of 3-Bromo-2,6-dimethoxybenzoic
acid, a key chemical intermediate for researchers, scientists, and professionals in the field of

drug development and organic synthesis. This document details the compound's

physicochemical properties, spectroscopic characteristics, a detailed synthesis protocol, and its

known applications. Safety and handling information is also provided. All quantitative data is

summarized in structured tables for clarity and ease of comparison. Methodologies and

workflows are visualized using diagrams to facilitate understanding.

Introduction
3-Bromo-2,6-dimethoxybenzoic acid is a polysubstituted aromatic carboxylic acid. Its

structure, featuring a bromine atom and two methoxy groups on the benzoic acid scaffold,

makes it a versatile building block in medicinal chemistry and materials science. The strategic

placement of these functional groups allows for a variety of chemical transformations, enabling

the synthesis of more complex molecules. This guide aims to consolidate the available

technical information on this compound to support its use in research and development.
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The fundamental physical and chemical properties of 3-Bromo-2,6-dimethoxybenzoic acid
are summarized in the table below. These properties are crucial for its handling, storage, and

application in chemical reactions.

Property Value Source(s)

CAS Number 73219-89-3 [1][2][3]

Molecular Formula C₉H₉BrO₄ [1][2][3]

Molecular Weight 261.07 g/mol [1][2][3]

IUPAC Name
3-bromo-2,6-dimethoxybenzoic

acid
[2]

Appearance White to Off-White Solid N/A

Melting Point 142 °C [1]

Boiling Point 359.8 ± 42.0 °C (Predicted) N/A

Density 1.571 ± 0.06 g/cm³ (Predicted) N/A

pKa 3.59 ± 0.10 (Predicted) N/A

Solubility
Slightly soluble in Chloroform,

DMSO, Ethyl Acetate
N/A

SMILES
COC1=C(C(=C(C=C1)Br)OC)

C(=O)O
[2]

InChIKey
CUQANLQRQJHIQE-

UHFFFAOYSA-N
[2]

Spectroscopic Data
Spectroscopic analysis is essential for the structural confirmation and purity assessment of 3-
Bromo-2,6-dimethoxybenzoic acid.
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Spectroscopy Type Data

¹H NMR

Specific experimental data with peak

assignments are not readily available in the

reviewed literature. Analysis of the structure

suggests the presence of signals for two

aromatic protons and two methoxy group

protons.

¹³C NMR

Specific experimental data with peak

assignments are not readily available in the

reviewed literature. The spectrum is expected to

show nine distinct carbon signals, including

those for the carboxyl, methoxy, and aromatic

carbons.

Mass Spectrometry Monoisotopic Mass: 259.96842 Da

Infrared (IR)

IR spectra have been recorded, but specific

peak data is not detailed in the available

literature. Characteristic peaks for O-H

(carboxylic acid), C=O (carbonyl), C-O (ether),

and C-Br bonds are expected.

Note: The absence of detailed, publicly available experimental NMR data highlights an

opportunity for further analytical characterization of this compound.

Synthesis and Reactivity
3-Bromo-2,6-dimethoxybenzoic acid is typically synthesized via the bromination of 2,6-

dimethoxybenzoic acid. The bromine atom acts as a useful handle for further functionalization,

particularly in cross-coupling reactions, while the carboxylic acid and methoxy groups can also

be targets for chemical modification.

Experimental Protocol: Synthesis of 3-Bromo-2,6-
dimethoxybenzoic acid
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The following protocol is adapted from the production process described in patent

CN104058956A.[1]

Materials:

2,6-dimethoxybenzoic acid

Dioxane

Bromine

Trichloromethane

Procedure:

Reaction Setup: In a suitable reaction flask, add 72.8 g of 2,6-dimethoxybenzoic acid and

600 ml of dioxane.

Bromination: While continuously stirring the mixture, slowly drip in a solution of 20 ml of

bromine dissolved in 100 ml of trichloromethane.

Reaction Time: Continue stirring the mixture for 2.0 hours after the addition of the bromine

solution is complete.

Work-up: After the reaction period, recover the solvent under reduced pressure. A solid will

precipitate out.

Isolation: Collect the solid precipitate to obtain crude 3-bromo-2,6-dimethoxybenzoic acid.

Purification: The crude product can be further purified by recrystallization from an appropriate

solvent system to achieve the desired purity.
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Synthesis Workflow for 3-Bromo-2,6-dimethoxybenzoic acid

2,6-Dimethoxybenzoic Acid
+ Dioxane

Reaction Mixture
(Stirring for 2h)

Bromine in
Trichloromethane

Slow Addition

Solvent Recovery
(Reduced Pressure)

Precipitation of Solid

Crude 3-Bromo-2,6-
dimethoxybenzoic acid

Purification
(Recrystallization)

Pure Product
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Caption: Synthesis Workflow.
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Applications in Research and Drug Development
3-Bromo-2,6-dimethoxybenzoic acid serves as a specialized building block in several areas

of research:

Nucleic Acid Chemistry: It has been used as a synthetic chemical to introduce insulator-like

modifications into DNA molecules.[1]

Biochemical Probes: The compound is also utilized in methods for introducing branched-

chain structures into DNA molecules.[1]

Plant Physiology: It finds application in plant physiology research, although specific details of

its use are not widely documented.[1]

Pharmaceutical Testing: As a high-quality reference standard, it is used for analytical testing

in pharmaceutical development.[1]

Medicinal Chemistry Scaffold: Benzoic acid derivatives are a well-established class of

compounds with a wide range of biological activities. While direct biological data for 3-
Bromo-2,6-dimethoxybenzoic acid is limited, its structure makes it a candidate for

derivatization in drug discovery programs targeting various therapeutic areas.
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Caption: Key Application Areas.
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Biological Activity
Direct experimental data on the biological activity of 3-Bromo-2,6-dimethoxybenzoic acid is

not extensively reported in publicly available literature. However, the broader class of benzoic

acid derivatives is known for a wide range of biological effects, including antimicrobial,

antioxidant, and anti-inflammatory properties. The presence of bromine atoms in an aromatic

structure can sometimes enhance antimicrobial activity. Further research is needed to fully

characterize the pharmacological profile of this specific compound.

Safety and Handling
3-Bromo-2,6-dimethoxybenzoic acid is classified as an irritant and should be handled with

appropriate safety precautions in a laboratory setting.

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Measures:

Use only in a well-ventilated area or under a chemical fume hood.

Wear protective gloves, safety goggles, and a lab coat.

Avoid breathing dust.

Keep container tightly closed and store in a cool, dry place.

Incompatibilities:

Strong oxidizing agents.

Strong acids and bases.
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Toxicological Information:

The toxicological properties of this compound have not been fully investigated. It should

be treated as a potentially harmful substance.

This information is intended as a guide and does not replace a full Safety Data Sheet (SDS),

which should be consulted before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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